2-({6-[(4-fluorophenyl)methyl]-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[[6-[(4-fluorophenyl)methyl]-4-oxo-1,2,3,4a,5,7,8,8a-octahydropyrido[4,3-d]pyrimidin-2-yl]sulfanyl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C25H31FN4O2S/c26-20-10-8-19(9-11-20)15-30-14-12-22-21(16-30)24(32)29-25(28-22)33-17-23(31)27-13-4-7-18-5-2-1-3-6-18/h1-3,5-6,8-11,21-22,25,28H,4,7,12-17H2,(H,27,31)(H,29,32)
• InChI Key: GFGAGAGIQFIKQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2C1NC(NC2=O)SCC(=O)NCCCC3=CC=CC=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C25H31FN4O2S
• Molecular Weight: 470.6 g/mol

Description

2-({6-[(4-fluorophenyl)methyl]-4-oxo-3H,4H,5H,6H,7H,8H-pyrido[4,3-d]pyrimidin-2-yl}sulfanyl)-N-(3-phenylpropyl)acetamide is a useful research compound. Its molecular formula is C25H27FN4O2S and its molecular weight is 466.58. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical Insight and Antiviral Activity

A study explored the antiviral properties of a molecule closely related to the one mentioned, focusing on its potential against COVID-19. Through quantum chemical analysis, including equilibrium geometry and vibrational assignments, researchers investigated its structural features and intermolecular interactions. The molecule demonstrated promising antiviral potency against SARS-CoV-2 protein, suggesting a potential application in antiviral drug development (Mary et al., 2020).

Crystal Structures and Molecular Interactions

Another study delved into the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, revealing significant insights into their molecular conformation and stability. The findings highlighted the importance of intramolecular N—H⋯N hydrogen bonds in stabilizing the molecule's folded conformation, which could influence its biological activity and interactions (Subasri et al., 2016).

Radiosynthesis for Imaging Applications

Research on the radiosynthesis of [18F]PBR111, a derivative within the same chemical class, underscored its utility in imaging the translocator protein (18 kDa) with PET. This compound's development for imaging applications highlights the broader utility of such molecules in biomedical research, particularly in neurodegenerative disease studies (Dollé et al., 2008).

Antitumor Activity of Derivatives

A study on the synthesis and evaluation of antitumor activity of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives showcased the potential of these compounds in cancer therapy. The research demonstrated that several newly synthesized derivatives exhibited potent anticancer activity against various human cancer cell lines, comparable to doxorubicin, indicating their promise as chemotherapeutic agents (Hafez & El-Gazzar, 2017).